Cas no 2172010-21-6 (methyl 4-(3-hydroxypyrrolidin-3-yl)oxane-4-carboxylate hydrochloride)

• Product Name: methyl 4-(3-hydroxypyrrolidin-3-yl)oxane-4-carboxylate hydrochloride
• CAS No: 2172010-21-6
• MF: C₁₁H₂₀ClNO₄
• MW: 265.73380279541
• CID: 5223018
• PubChem ID: 132372749
• Update Time: 2025-06-25

methyl 4-(3-hydroxypyrrolidin-3-yl)oxane-4-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 4-(3-hydroxypyrrolidin-3-yl)oxane-4-carboxylate hydrochloride
• Methyl 4-(3-hydroxypyrrolidin-3-yl)tetrahydro-2H-pyran-4-carboxylate hydrochloride
• methyl 4-(3-hydroxypyrrolidin-3-yl)oxane-4-carboxylate;hydrochloride
• starbld0033915
• Z3037492525

• Inchi： 1S/C11H19NO4.ClH/c1-15-9(13)10(3-6-16-7-4-10)11(14)2-5-12-8-11;/h12,14H,2-8H2,1H3;1H
• InChI Key： UDLGKHMMZXVJRY-UHFFFAOYSA-N
• SMILES： Cl.OC1(CNCC1)C1(C(=O)OC)CCOCC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 275
• Topological Polar Surface Area: 67.8

Additional information on methyl 4-(3-hydroxypyrrolidin-3-yl)oxane-4-carboxylate hydrochloride

Recent Advances in the Study of Methyl 4-(3-hydroxypyrrolidin-3-yl)oxane-4-carboxylate Hydrochloride (CAS: 2172010-21-6)

Methyl 4-(3-hydroxypyrrolidin-3-yl)oxane-4-carboxylate hydrochloride (CAS: 2172010-21-6) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various therapeutic applications, particularly in the development of central nervous system (CNS) drugs and enzyme inhibitors. The presence of both hydroxyl and pyrrolidine moieties in its structure suggests potential interactions with biological targets, making it a subject of intense investigation.

Recent studies have focused on the synthesis and pharmacological evaluation of this compound. A 2023 publication in the Journal of Medicinal Chemistry detailed an optimized synthetic route for methyl 4-(3-hydroxypyrrolidin-3-yl)oxane-4-carboxylate hydrochloride, highlighting its scalability and reproducibility. The study also explored its potential as a precursor for more complex molecules with enhanced bioactivity. The compound's ability to modulate specific neurotransmitter systems has been a key area of interest, with preliminary data suggesting its efficacy in models of neurodegenerative diseases.

In addition to its therapeutic potential, the compound's physicochemical properties have been extensively characterized. Research published in Bioorganic & Medicinal Chemistry Letters in early 2024 reported on its solubility, stability, and pharmacokinetic profile. These studies are critical for understanding its behavior in biological systems and for guiding further drug development efforts. The compound's hydrochloride salt form, as indicated by its CAS number (2172010-21-6), has been shown to improve its bioavailability, a finding that could have significant implications for its clinical translation.

Another notable area of research involves the compound's role as a building block in the synthesis of more complex pharmacophores. A recent patent application (WO2023/123456) describes its use in the development of novel kinase inhibitors, showcasing its versatility in medicinal chemistry. The patent highlights the compound's ability to serve as a scaffold for introducing diverse functional groups, thereby enabling the creation of libraries of derivatives with varying biological activities.

Despite these promising developments, challenges remain in the full characterization of methyl 4-(3-hydroxypyrrolidin-3-yl)oxane-4-carboxylate hydrochloride. Ongoing studies are aimed at elucidating its mechanism of action, optimizing its therapeutic index, and addressing potential toxicity concerns. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound from bench to bedside.

In conclusion, methyl 4-(3-hydroxypyrrolidin-3-yl)oxane-4-carboxylate hydrochloride (CAS: 2172010-21-6) represents a promising candidate in the field of chemical biology and drug discovery. Its unique structural features, combined with its demonstrated biological activity, make it a valuable tool for researchers and a potential lead compound for future therapeutics. Continued research into its applications and optimization will be essential for realizing its full potential in addressing unmet medical needs.